Cas no 83121-16-8 (3,5-Dichloro-2,4-difluorophenyl isocyanate)

3,5-Dichloro-2,4-difluorophenyl isocyanate structure
83121-16-8 structure
Product Name:3,5-Dichloro-2,4-difluorophenyl isocyanate
CAS No:83121-16-8
MF:C7HCl2F2NO
MW:223.991746664047
CID:1807263
PubChem ID:14047599
Update Time:2025-04-21

3,5-Dichloro-2,4-difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichloro-2,4-difluorophenyl isocyanate
    • SCHEMBL9330859
    • 1,3-dichloro-2,4-difluoro-5-isocyanatobenzene
    • DTXSID801253010
    • 83121-16-8
    • ITBPSZBIEAPMPR-UHFFFAOYSA-N
    • 2,4-Difluoro-3,5-dichlorophenyl isocyanate
    • Inchi: 1S/C7HCl2F2NO/c8-3-1-4(12-2-13)7(11)5(9)6(3)10/h1H
    • InChI Key: ITBPSZBIEAPMPR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(=C1F)N=C=O)Cl)F

Computed Properties

  • Exact Mass: 222.9403254g/mol
  • Monoisotopic Mass: 222.9403254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.4Ų
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